1-(4-Methoxyphenyl)-5-oxo-N-[4-(propylcarbamoyl)phenyl]pyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-methoxyphenyl)-5-oxo-N-[4-(propylcarbamoyl)phenyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H25N3O4/c1-3-12-23-21(27)15-4-6-17(7-5-15)24-22(28)16-13-20(26)25(14-16)18-8-10-19(29-2)11-9-18/h4-11,16H,3,12-14H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key: JWTFSIKIULLUAQ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=C(C=C1)NC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)OC
• Molecular Formula: C22H25N3O4
• Molecular Weight: 395.5 g/mol

Description

Pyrrolidine is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to create compounds for the treatment of human diseases. The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Synthesis Analysis

Pyrrolidine compounds can be synthesized using different strategies: (1) ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or (2) functionalization of preformed pyrrolidine rings, e.g., proline derivatives.

Molecular Structure Analysis

The pyrrolidine ring is characterized by its stereogenicity of carbons. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Chemical Reactions Analysis

The pyrrolidine ring can undergo various chemical reactions, including functionalization and ring-opening reactions. The type of reaction and the products formed can greatly depend on the substituents present on the pyrrolidine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrrolidine compounds can vary depending on their specific structure. For example, 1-(4-methoxyphenyl)pyrrolidine has a molecular weight of 177.25 and a linear formula of C11H15NO.

Safety and Hazards

Safety and hazard information would typically be provided in the Material Safety Data Sheet (MSDS) for the specific compound. For example, 1-(4-methoxyphenyl)pyrrolidine has been classified with the signal word “Warning” according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Future Directions

The development of new pyrrolidine compounds with different biological profiles continues to be an active area of research in medicinal chemistry. The introduction of heteroatomic fragments in these molecules is a useful tool for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates.